Cas no 121219-21-4 (1,2-Difluoro-3-(octyloxy)benzene)

1,2-Difluoro-3-(octyloxy)benzene is a fluorinated aromatic ether compound characterized by its unique structural properties, combining a benzene ring with fluorine substituents and an octyloxy side chain. This configuration imparts enhanced lipophilicity and chemical stability, making it suitable for applications in organic synthesis, liquid crystal formulations, and advanced material science. The presence of fluorine atoms contributes to its electron-withdrawing effects, which can influence reactivity in coupling reactions or as an intermediate in pharmaceutical and agrochemical development. The octyloxy chain further improves solubility in nonpolar media, facilitating its use in hydrophobic systems. Its well-defined structure ensures consistent performance in specialized chemical processes.

1,2-Difluoro-3-(octyloxy)benzene structure

121219-21-4 structure

Product Name:1,2-Difluoro-3-(octyloxy)benzene

CAS No:121219-21-4

MF:C₁₄H₂₀F₂O

MW:242.304811477661

CID:91519

PubChem ID:10562497

Update Time:2025-06-07

1,2-Difluoro-3-(octyloxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1,2-Difluoro-3-(octyloxy)benzene
- 1-OCTYLXY-2,3-DIFLUOROBENZENE
- 1,2-difluoro-3-octyloxybenzene
- 2,3-Difluoro-1-n-octoxybenzene
- 2,3-difluoro-1-n-octyloxybenzene
- 3-octyloxy-1,2-difluorobenzene
- AK119676
- I01-8950
- KB-216321
- SureCN4826935
- 1-Octyloxy-2,3-difluorobenzene
- 121219-21-4
- SCHEMBL4826935
- AKOS015891217
- DTXSID50441803
- 1,2-difluoro-3-octoxybenzene
- A2551
- ZHWFPPRUOLEOBE-UHFFFAOYSA-N
- MDL： MFCD12913618
- Inchi： 1S/C14H20F2O/c1-2-3-4-5-6-7-11-17-13-10-8-9-12(15)14(13)16/h8-10H,2-7,11H2,1H3
- InChI Key： ZHWFPPRUOLEOBE-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1OCCCCCCCC)F

Computed Properties

Exact Mass: 242.1483
Monoisotopic Mass: 242.14822158g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 8
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.021
Boiling Point: 286.338°C at 760 mmHg
Flash Point: 134.469°C
Refractive Index: 1.463
PSA: 9.23
LogP: 4.70410

1,2-Difluoro-3-(octyloxy)benzene Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1760744-1g	1,2-Difluoro-3-(octyloxy)benzene	121219-21-4	98%	1g	￥777.00	2024-08-09
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